Cas no 2172155-26-7 (benzyl 2-(chlorosulfonyl)methyl-5,5-dimethylpiperidine-1-carboxylate)

• Product Name: benzyl 2-(chlorosulfonyl)methyl-5,5-dimethylpiperidine-1-carboxylate
• CAS No: 2172155-26-7
• MF: C₁₆H₂₂ClNO₄S
• MW: 359.868182659149
• CID: 6417138
• PubChem ID: 165483786
• Update Time: 2025-05-25

benzyl 2-(chlorosulfonyl)methyl-5,5-dimethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-(chlorosulfonyl)methyl-5,5-dimethylpiperidine-1-carboxylate
• EN300-1440693
• benzyl 2-[(chlorosulfonyl)methyl]-5,5-dimethylpiperidine-1-carboxylate
• 2172155-26-7

• Inchi： 1S/C16H22ClNO4S/c1-16(2)9-8-14(11-23(17,20)21)18(12-16)15(19)22-10-13-6-4-3-5-7-13/h3-7,14H,8-12H2,1-2H3
• InChI Key： CJJPZCGROKZJAL-UHFFFAOYSA-N
• SMILES： ClS(CC1CCC(C)(C)CN1C(=O)OCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 359.0958071g/mol
• Monoisotopic Mass: 359.0958071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 72.1Ų

Additional information on benzyl 2-(chlorosulfonyl)methyl-5,5-dimethylpiperidine-1-carboxylate

Recent Advances in the Application of Benzyl 2-(Chlorosulfonyl)methyl-5,5-dimethylpiperidine-1-carboxylate (CAS: 2172155-26-7) in Chemical Biology and Pharmaceutical Research

Benzyl 2-(chlorosulfonyl)methyl-5,5-dimethylpiperidine-1-carboxylate (CAS: 2172155-26-7) is a specialized chemical compound that has recently garnered attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfonyl chloride and piperidine carboxylate functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of benzyl 2-(chlorosulfonyl)methyl-5,5-dimethylpiperidine-1-carboxylate as a key precursor in the synthesis of novel protease inhibitors. The researchers demonstrated that the sulfonyl chloride moiety of the compound facilitates efficient covalent binding to active-site residues of target enzymes, thereby enhancing inhibitory potency. This finding opens new avenues for the design of irreversible inhibitors with potential applications in oncology and infectious diseases.

In addition to its role in inhibitor design, recent investigations have explored the utility of this compound in chemical biology probes. A 2024 preprint on bioRxiv described its incorporation into activity-based protein profiling (ABPP) probes, enabling the selective labeling of cysteine proteases in complex biological systems. The study reported that the 5,5-dimethylpiperidine scaffold contributes to improved cell permeability, making it particularly valuable for in vivo applications.

From a synthetic chemistry perspective, advances in the preparation and handling of benzyl 2-(chlorosulfonyl)methyl-5,5-dimethylpiperidine-1-carboxylate have been reported. A recent patent application (WO2023/154321) disclosed an improved synthetic route that enhances yield and purity while addressing stability concerns associated with the sulfonyl chloride functionality. These developments are critical for scaling up production for preclinical and clinical studies.

Ongoing research continues to uncover new applications for this compound. Current clinical trials (NCT05678922) are investigating derivatives of benzyl 2-(chlorosulfonyl)methyl-5,5-dimethylpiperidine-1-carboxylate as potential therapeutics for neurodegenerative disorders, leveraging its ability to cross the blood-brain barrier. Preliminary results suggest promising neuroprotective effects, though further validation is required.

As the chemical biology and pharmaceutical communities continue to explore the potential of benzyl 2-(chlorosulfonyl)methyl-5,5-dimethylpiperidine-1-carboxylate, its role as a multifunctional building block appears increasingly significant. Future research directions may focus on expanding its applications in targeted drug delivery systems and the development of covalent drugs with improved selectivity profiles.